Cas no 1396850-86-4 (1-(3,4-dichlorophenyl)-3-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}urea)

• Product Name: 1-(3,4-dichlorophenyl)-3-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}urea
• CAS No: 1396850-86-4
• MF: C₁₈H₁₉Cl₂N₃O₃
• MW: 396.267762422562
• CID: 6192653
• PubChem ID: 71786825
• Update Time: 2025-06-15

1-(3,4-dichlorophenyl)-3-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)-3-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}urea
• 1-(3,4-dichlorophenyl)-3-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]urea
• 1-(3,4-dichlorophenyl)-3-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}urea
• F6178-6928
• VU0534624-1
• AKOS024535499
• 1396850-86-4
• 1-(3,4-dichlorophenyl)-3-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)urea

• Inchi： 1S/C18H19Cl2N3O3/c19-15-2-1-14(9-16(15)20)22-18(25)21-10-12-3-6-23(7-4-12)17(24)13-5-8-26-11-13/h1-2,5,8-9,11-12H,3-4,6-7,10H2,(H2,21,22,25)
• InChI Key： SWIWJFPZOJUWQT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(NCC1CCN(C(C2=COC=C2)=O)CC1)=O)Cl

Computed Properties

• Exact Mass: 395.0803469g/mol
• Monoisotopic Mass: 395.0803469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.6Ų

Additional information on 1-(3,4-dichlorophenyl)-3-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}urea

Comprehensive Overview of 1-(3,4-Dichlorophenyl)-3-{1-(Furan-3-Carbonyl)Piperidin-4-Ylmethyl}Urea (CAS No. 1396850-86-4)

1-(3,4-Dichlorophenyl)-3-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}urea (CAS No. 1396850-86-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This urea derivative incorporates a dichlorophenyl moiety and a furan-carbonyl-piperidine scaffold, making it a subject of interest for drug discovery and material science applications. Its molecular formula and intricate architecture suggest versatility in interacting with biological targets, particularly in enzyme inhibition or receptor modulation.

The compound's CAS number 1396850-86-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often explore its structure-activity relationship (SAR) to optimize efficacy in therapeutic candidates. Recent trends in AI-driven drug discovery have amplified interest in such compounds, as machine learning models can predict their binding affinities or metabolic stability, accelerating lead optimization. Additionally, the furan and piperidine components align with green chemistry principles, as these heterocycles are frequently derived from renewable resources.

In the context of user-searched queries, questions like "What is the solubility of CAS 1396850-86-4?" or "How is 1-(3,4-dichlorophenyl)-3-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}urea synthesized?" reflect practical concerns. The compound typically exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) but limited aqueous solubility, a property often addressed via formulation strategies. Synthetic routes usually involve urea coupling between an isocyanate intermediate and the amine-functionalized piperidine derivative, followed by furan-3-carbonyl chloride acylation.

From a pharmacological perspective, derivatives of this scaffold have been investigated for their potential in central nervous system (CNS) disorders and inflammatory conditions, owing to the dichlorophenyl group's historical relevance in bioactive molecules. The piperidine ring enhances blood-brain barrier permeability, a sought-after trait in neurotherapeutics. Meanwhile, the furan carbonyl unit may contribute to hydrogen bonding interactions with target proteins, a hypothesis supported by molecular docking studies.

Environmental and sustainability-focused research also highlights this compound's relevance. The furan ring, a bio-based heterocycle, aligns with the shift toward eco-friendly chemical synthesis, a topic frequently searched in academic and industrial circles. Moreover, computational tools like quantitative structure-property relationship (QSPR) modeling are employed to predict its environmental fate, addressing concerns about persistence or biodegradability.

For researchers navigating patent landscapes, CAS 1396850-86-4 appears in filings related to kinase inhibitors and antimicrobial agents, underscoring its cross-disciplinary utility. Its long-tail keyword variations, such as "1-(3,4-dichlorophenyl)-3-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}urea supplier" or "stability studies of CAS 1396850-86-4," reflect diverse stakeholder needs, from procurement to quality control.

In summary, 1-(3,4-dichlorophenyl)-3-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}urea represents a multifaceted compound with implications across drug development, sustainable chemistry, and computational design. Its structural complexity and functional group diversity continue to inspire innovation, meeting both scientific curiosity and industry demands.